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Compound of Interest

Compound Name: Dimethyl Succinate

Cat. No.: B031001

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of Dimethyl Succinate. Adherence to these guidelines is crucial for ensuring
laboratory safety and environmental protection.

Introduction

Dimethyl Succinate (CAS No. 106-65-0) is a colorless to light yellow liquid with a fruity, wine-
like odor.[1] It is utilized as a solvent in various applications, including paints, lacquers, and
varnishes, and serves as a chemical intermediate in the synthesis of pharmaceuticals,
agrochemicals, and perfumery products.[1][2] While it is a biodegradable ester with low
volatility, proper handling and disposal procedures are essential to mitigate potential hazards.

[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Dimethyl Succinate is presented in
Table 1. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value References
Molecular Formula C6H1004 [3]
Molecular Weight 146.14 g/mol [4]
Appearance Colorless to light yellow liquid [11[3]
Odor Pleasant, ethereal, winey, fruity  [1][2]
Melting Point 16 -19 °C (61 - 66 °F)

Boiling Point 195 - 200 °C (383 - 392 °F) [11[3]
Flash Point 85-94 °C (185 - 201.2 °F) [31[5]
Density 1.117 g/mL at 25 °C [1][3]
Vapor Pressure 0.3 mmHg at 20 °C [31[5]
Solubility in Water 8.5-75¢g/Lat20°C [2][3]
Autoignition Temperature 365 °C (689 °F) [2][5]
Explosive Limits 1.0-85% (V) [2][3]

Health and Safety Hazards

Dimethyl Succinate is classified as a combustible liquid and can cause serious eye irritation.
[6] It is also considered harmful to aquatic life.[6][7]

Hazard Statements:

H227: Combustible liquid.[6]

H319: Causes serious eye irritation.

H402: Harmful to aquatic life.[6]

H412: Harmful to aquatic life with long lasting effects.[7]

Precautionary Statements:
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o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[7]

e P264: Wash skin thoroughly after handling.
e P273: Avoid release to the environment.[7]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337 + P313: If eye irritation persists: Get medical advice/ attention.
e P501: Dispose of contents/ container to an approved waste disposal plant.[6]

Experimental Protocols
Safe Handling Protocol

This protocol outlines the necessary steps for safely handling Dimethyl Succinate in a
laboratory setting.

Materials:

o Dimethyl Succinate

o Appropriate laboratory glassware

e Chemical fume hood

o Personal Protective Equipment (PPE):
o Safety glasses with side-shields or chemical goggles[6][8]
o Nitrile rubber gloves|6]

o Laboratory coat
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Procedure:
e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.
o Work in a well-ventilated area, preferably within a chemical fume hood.[8][9]
o Keep away from heat, sparks, open flames, and other ignition sources.[10]
e Handling:
o Wear appropriate PPE at all times.[8]

o Avoid contact with skin and eyes.[8] In case of contact, rinse immediately and thoroughly
with water.

o Avoid inhalation of vapor or mist.[8]
o Use non-sparking tools to prevent ignition.[9]
o Keep containers tightly closed when not in use.[8]

o Storage:

[e]

Store in a cool, dry, well-ventilated area.[8][10]

[e]

Store below +30°C.[1][2]

o

Keep away from incompatible materials such as oxidizing agents, acids, bases, and
reducing agents.[1][3]

o

Store in original, tightly sealed containers.[8]
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Workflow for Safe Handling of Dimethyl Succinate
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'
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'

Remove ignition sources

Handling
\

Wear appropriate PPE (goggles, gloves, lab coat)

'

Avoid skin/eye contact and vapor inhalation

'

Use non-sparking tools

'

Keep containers closed

Sto;age

Store in a cool, dry, well-ventilated area

'

Keep away from incompatible materials

'

Store in original, sealed containers
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Caption: Workflow for the safe handling of Dimethyl Succinate.
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Spill Response Protocol

This protocol details the steps to be taken in the event of a Dimethyl Succinate spill.
Materials:
 Spill kit containing:
o Inert absorbent material (e.g., vermiculite, sand, earth)[8][10]
o Sealable waste container
o Appropriate PPE (as listed in 4.1)
o Soap and water
Procedure:
e Immediate Actions:
o Evacuate non-essential personnel from the spill area.[9]
o Ensure adequate ventilation.[9]
o Eliminate all sources of ignition.[6][9]

e Containment and Cleanup:

[e]

Wear appropriate PPE.[8]

o

For small spills, absorb the liquid with inert material.[5][10]

[¢]

For large spills, dike the spilled material to prevent spreading.[7]

[e]

Collect the absorbed material and place it into a suitable, labeled, and sealed container for
disposal.[5][8]

e Decontamination:
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o Wash the spill area with soap and water.[5]

o Dispose of contaminated clothing and cleaning materials as hazardous waste.

Logical Flow for Dimethyl Succinate Spill Response

Immedia$e Actions

Evacuate area

'

Ensure ventilation

'

Eliminate ignition sources

Containment & Cleanup

Wear PPE

'

Absorb/Dike spill

'

Collect waste in a sealed container

Decontamination

Clean spill area with soap and water

'

Dispose of contaminated materials as hazardous waste
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Caption: Logical flow for responding to a Dimethyl Succinate spill.

Disposal Protocol

Proper disposal of Dimethyl Succinate and its contaminated waste is critical to prevent
environmental harm.

General Guidelines:

e The generation of waste should be avoided or minimized whenever possible.[6]

e Do not dispose of Dimethyl Succinate down the drain or into the environment.[6]

o All waste, including empty containers, should be treated as hazardous waste.[6][10]
Procedure:

» Waste Collection:

o Collect surplus and non-recyclable Dimethyl Succinate in a designated, labeled, and
sealed container.[6]

o Collect contaminated materials (e.g., absorbent from spills, used gloves) in a separate,
appropriately labeled hazardous waste container.[6]

e Disposal:
o Dispose of all waste through a licensed and approved waste disposal company.[6]

o Consult with local, state, and federal environmental regulations to ensure full compliance.
[10][11]

o Incineration at an approved facility is a potential disposal method.[8]
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Decision Pathway for Dimethyl Succinate Disposal

@ated (Dimethyl Succinate or Contaminated Material)

Waste Collection

Collect in a designated, sealed, and labeled hazardous waste container

:

Segregate from other waste streams

Disposal

Contact a licensed waste disposal company

:

Consult local, state, and federal regulations

:

Arrange for transport and final disposal (e.g., incineration)

Waste Properly Disposed
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Caption: Decision pathway for the proper disposal of Dimethyl Succinate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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